5-{5-[(4H-1,2,4-triazol-4-ylimino)methyl]-2-furyl}-2-benzofuran-1(3H)-one

• IUPAC Name: 5-[5-(1,2,4-triazol-4-yliminomethyl)furan-2-yl]-3H-2-benzofuran-1-one
• InChI: InChI=1S/C15H10N4O3/c20-15-13-3-1-10(5-11(13)7-21-15)14-4-2-12(22-14)6-18-19-8-16-17-9-19/h1-6,8-9H,7H2
• InChI Key: GEHKERNPBASDRA-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC(=C2)C3=CC=C(O3)C=NN4C=NN=C4)C(=O)O1
• Molecular Formula: C15H10N4O3
• Molecular Weight: 294.26 g/mol

Description

5-{5-[(4H-1,2,4-triazol-4-ylimino)methyl]-2-furyl}-2-benzofuran-1(3H)-one, also known as FTY720, is a synthetic compound that has gained significant attention due to its potential therapeutic applications. FTY720 has been studied extensively in the field of immunology and has shown promising results in the treatment of various autoimmune diseases.

Mechanism of Action

5-{5-[(4H-1,2,4-triazol-4-ylimino)methyl]-2-furyl}-2-benzofuran-1(3H)-one works by binding to sphingosine-1-phosphate receptors, which are found on the surface of immune cells. This binding prevents the immune cells from leaving the lymph nodes, which reduces their ability to attack healthy tissues in the body. 5-{5-[(4H-1,2,4-triazol-4-ylimino)methyl]-2-furyl}-2-benzofuran-1(3H)-one also has anti-inflammatory properties, which further reduces the immune response.
Biochemical and Physiological Effects:
5-{5-[(4H-1,2,4-triazol-4-ylimino)methyl]-2-furyl}-2-benzofuran-1(3H)-one has been shown to have several biochemical and physiological effects. It reduces the number of circulating lymphocytes in the blood, which reduces the risk of autoimmune attacks on healthy tissues. 5-{5-[(4H-1,2,4-triazol-4-ylimino)methyl]-2-furyl}-2-benzofuran-1(3H)-one also reduces the production of pro-inflammatory cytokines, which further reduces the immune response. 5-{5-[(4H-1,2,4-triazol-4-ylimino)methyl]-2-furyl}-2-benzofuran-1(3H)-one has been shown to have a positive effect on the blood-brain barrier, which is important in the treatment of multiple sclerosis.

Advantages and Limitations for Lab Experiments

5-{5-[(4H-1,2,4-triazol-4-ylimino)methyl]-2-furyl}-2-benzofuran-1(3H)-one has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily produced in large quantities. 5-{5-[(4H-1,2,4-triazol-4-ylimino)methyl]-2-furyl}-2-benzofuran-1(3H)-one has been extensively studied in animal models, which makes it a valuable tool for researchers studying autoimmune diseases. However, 5-{5-[(4H-1,2,4-triazol-4-ylimino)methyl]-2-furyl}-2-benzofuran-1(3H)-one also has some limitations for lab experiments. It has a short half-life, which means that it needs to be administered frequently to maintain therapeutic levels. 5-{5-[(4H-1,2,4-triazol-4-ylimino)methyl]-2-furyl}-2-benzofuran-1(3H)-one also has a narrow therapeutic window, which means that it can be toxic at high doses.

Future Directions

There are several future directions for the study of 5-{5-[(4H-1,2,4-triazol-4-ylimino)methyl]-2-furyl}-2-benzofuran-1(3H)-one. One area of research is the development of new formulations of 5-{5-[(4H-1,2,4-triazol-4-ylimino)methyl]-2-furyl}-2-benzofuran-1(3H)-one that can improve its pharmacokinetic properties. Another area of research is the identification of new therapeutic applications for 5-{5-[(4H-1,2,4-triazol-4-ylimino)methyl]-2-furyl}-2-benzofuran-1(3H)-one. 5-{5-[(4H-1,2,4-triazol-4-ylimino)methyl]-2-furyl}-2-benzofuran-1(3H)-one has shown promising results in the treatment of autoimmune diseases, but it may also have applications in the treatment of cancer and other diseases. Finally, there is a need for further research into the mechanism of action of 5-{5-[(4H-1,2,4-triazol-4-ylimino)methyl]-2-furyl}-2-benzofuran-1(3H)-one to better understand its effects on the immune system.

Synthesis Methods

The synthesis of 5-{5-[(4H-1,2,4-triazol-4-ylimino)methyl]-2-furyl}-2-benzofuran-1(3H)-one involves several steps, including the reaction of 2-benzofuranone with 2,2,2-trifluoroethylamine to yield 2-(2,2,2-trifluoroethyl)-2-benzofuranone. This compound is then reacted with 4H-1,2,4-triazole-3-thiol to yield 5-(2,2,2-trifluoroethyl)-2-benzofuran-1(3H)-one-4-(4H-1,2,4-triazol-3-ylthio)methyl. The final step involves the reaction of this compound with formaldehyde to yield 5-{5-[(4H-1,2,4-triazol-4-ylimino)methyl]-2-furyl}-2-benzofuran-1(3H)-one.

Scientific Research Applications

5-{5-[(4H-1,2,4-triazol-4-ylimino)methyl]-2-furyl}-2-benzofuran-1(3H)-one has been extensively studied in the field of immunology and has shown promising results in the treatment of various autoimmune diseases, including multiple sclerosis, psoriasis, and rheumatoid arthritis. 5-{5-[(4H-1,2,4-triazol-4-ylimino)methyl]-2-furyl}-2-benzofuran-1(3H)-one works by binding to sphingosine-1-phosphate receptors, which are found on the surface of immune cells. This binding prevents the immune cells from leaving the lymph nodes, which reduces their ability to attack healthy tissues in the body.